3-methyl-N'-(3-methylbenzoyl)-1H-pyrazole-5-carbohydrazide

• IUPAC Name: 5-methyl-N'-(3-methylbenzoyl)-1H-pyrazole-3-carbohydrazide
• InChI: InChI=1S/C13H14N4O2/c1-8-4-3-5-10(6-8)12(18)16-17-13(19)11-7-9(2)14-15-11/h3-7H,1-2H3,(H,14,15)(H,16,18)(H,17,19)
• InChI Key: NKPNNSWEVAZHOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NNC(=O)C2=NNC(=C2)C
• Molecular Formula: C13H14N4O2
• Molecular Weight: 258.28 g/mol

Description

3-methyl-N'-(3-methylbenzoyl)-1H-pyrazole-5-carbohydrazide, also known as MMBC, is a synthetic cannabinoid that has gained attention in recent years due to its potent psychoactive effects. MMBC is classified as a Schedule I drug in the United States, meaning it is considered to have a high potential for abuse and no accepted medical use.

Mechanism of Action

3-methyl-N'-(3-methylbenzoyl)-1H-pyrazole-5-carbohydrazide acts on the cannabinoid receptors in the brain, specifically the CB1 receptor. This receptor is responsible for the psychoactive effects of cannabinoids, including euphoria, sedation, and altered perception. 3-methyl-N'-(3-methylbenzoyl)-1H-pyrazole-5-carbohydrazide has been shown to have a high binding affinity for the CB1 receptor, which contributes to its potent psychoactive effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-methyl-N'-(3-methylbenzoyl)-1H-pyrazole-5-carbohydrazide are similar to those of other synthetic cannabinoids. These effects include increased heart rate, blood pressure, and body temperature, as well as altered perception and mood. 3-methyl-N'-(3-methylbenzoyl)-1H-pyrazole-5-carbohydrazide has also been shown to have a high potential for abuse and dependence.

Advantages and Limitations for Lab Experiments

One advantage of using 3-methyl-N'-(3-methylbenzoyl)-1H-pyrazole-5-carbohydrazide in lab experiments is its potent psychoactive effects, which can help researchers to study the mechanisms of action of synthetic cannabinoids. However, the high potential for abuse and dependence of 3-methyl-N'-(3-methylbenzoyl)-1H-pyrazole-5-carbohydrazide also presents a limitation, as it can be difficult to control for these factors in lab experiments.

Future Directions

There are several future directions for research on 3-methyl-N'-(3-methylbenzoyl)-1H-pyrazole-5-carbohydrazide and other synthetic cannabinoids. One area of interest is the development of new synthetic cannabinoids with improved safety profiles and fewer adverse effects. Additionally, further research is needed to understand the long-term effects of synthetic cannabinoid use on the brain and body, as well as the potential for addiction and dependence. Finally, research is needed to develop effective treatments for synthetic cannabinoid abuse and dependence.

Synthesis Methods

The synthesis of 3-methyl-N'-(3-methylbenzoyl)-1H-pyrazole-5-carbohydrazide involves the reaction of 3-methylbenzoyl chloride with 3-methyl-1H-pyrazole-5-carbohydrazide in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization.

Scientific Research Applications

3-methyl-N'-(3-methylbenzoyl)-1H-pyrazole-5-carbohydrazide has been used in scientific research to study the effects of synthetic cannabinoids on the body. Specifically, 3-methyl-N'-(3-methylbenzoyl)-1H-pyrazole-5-carbohydrazide has been used to investigate the binding affinity of synthetic cannabinoids to cannabinoid receptors in the brain. This research has helped to shed light on the mechanisms of action of synthetic cannabinoids and their potential for abuse.